3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-acetyl-N-[(3-methoxythiolan-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H19NO4S2/c1-11(16)12-4-3-5-13(8-12)21(17,18)15-9-14(19-2)6-7-20-10-14/h3-5,8,15H,6-7,9-10H2,1-2H3
• InChI Key: YMLGULCZJXSWTA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCC2(CCSC2)OC
• Molecular Formula: C14H19NO4S2
• Molecular Weight: 329.4 g/mol

Description

3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promise in a variety of fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide has a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response. It has also been found to reduce the activity of certain enzymes that are involved in the production of prostaglandins, which are molecules that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide in lab experiments is that it has been shown to have potential anti-inflammatory and analgesic properties. This makes it a potential candidate for the development of new drugs for the treatment of pain and inflammation. However, one of the limitations of using this compound in lab experiments is that its exact mechanism of action is not fully understood.

Future Directions

There are a number of future directions that could be explored in the study of 3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide. One area of research that could be explored is the development of new drugs that are based on this compound. Another area of research that could be explored is the study of the compound's mechanism of action in more detail. Additionally, more research could be done to explore the potential side effects of this compound and to determine its safety for use in humans.

Synthesis Methods

The synthesis of 3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide involves the reaction of 3-methoxytetrahydrothiophene-3-carbaldehyde with acetic anhydride and benzenesulfonyl chloride in the presence of a base. The resulting compound is then purified by column chromatography.

Scientific Research Applications

3-acetyl-N-((3-methoxytetrahydrothiophen-3-yl)methyl)benzenesulfonamide has been studied for its potential use in a variety of scientific research applications. One area of research where this compound has shown promise is in medicinal chemistry. It has been found to have potential anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.